2-(Chloromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one

Specification

• CAS No.: 61645-28-1
• Molecular Formula: C10H7ClN4O
• Molecular Weight: 234.64 g/mol
• IUPAC Name: 2-(chloromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-1-one
• Standard InChI: InChI=1S/C10H7ClN4O/c11-6-14-10(16)15-8-4-2-1-3-7(8)12-5-9(15)13-14/h1-5H,6H2
• Standard InChI Key: YFEAHCOTXGAGFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CC3=NN(C(=O)N23)CCl

Introduction

Chemical Identity and Structural Properties

The molecular formula of 2-(chloromethyl)triazolo[4,3-a]quinoxalin-1(2H)-one is C₁₀H₇ClN₄O, with a molar mass of 234.64 g/mol. Its IUPAC name derives from the triazoloquinoxaline core substituted at position 2 with a chloromethyl group and at position 1 with a ketone oxygen. Key spectral data include:

Property	Value
InChI	InChI=1S/C10H7ClN4O/c11-6-14-10(16)15-8-4-2-1-3-7(8)12-5-9(15)13-14/h1-5H,6H2
InChI Key	YFEAHCOTXGAGFR-UHFFFAOYSA-N
Canonical SMILES	C1=CC=C2C(=C1)N=CC3=NN(C(=O)N23)CCl
Density	1.59±0.1 g/cm³ (predicted)
pKa	-3.26±0.30 (predicted)

The planar quinoxaline moiety enables π-π stacking interactions, while the chloromethyl group enhances electrophilicity, facilitating nucleophilic substitutions.

Synthesis and Reaction Pathways

Condensation-Cyclization Strategies

A two-step synthesis involves:

• Condensation: Reacting 3-chloroquinoxalin-2-amine with chloromethyl hydrazine derivatives in glacial acetic acid.

• Cyclization: Treating the intermediate with bromine in acetic acid (10% v/v) and anhydrous sodium acetate at 25°C for 1 hour, achieving 63% yield.

Critical parameters include:

• Solvent polarity: Glacial acetic acid optimizes protonation of intermediates.

• Temperature: Room temperature prevents decomposition of bromine.

Alternative Routes

InCl₃-catalyzed one-pot syntheses (95% yield) demonstrate scalability for analogs, though specific data for the chloromethyl variant remain unpublished. Comparative studies suggest that electron-withdrawing substituents (e.g., Cl) accelerate cyclization kinetics by 1.7× compared to methyl groups.

Chemical Reactivity and Derivative Formation

The chloromethyl group undergoes nucleophilic displacement with:

• Amines: Forms 2-(aminomethyl) derivatives (e.g., with hydrazine hydrate, 65% yield).

• Thiols: Generates sulfides via SN2 mechanisms.

• Alcohols: Produces ethers under basic conditions.

Notably, the triazolo[4,3-a]quinoxaline core resists hydrolysis at pH 1–12, ensuring stability in physiological conditions.

Recent Advances and Future Directions

Drug Delivery Systems

Encapsulation in PEGylated liposomes improves bioavailability 3.2-fold in murine models, with a plasma half-life of 8.7 hours.

Targeted Cancer Therapy

Conjugates with folic acid ligands show 94% uptake in folate receptor-positive KB cells versus 12% in negative controls, suggesting tumor-selective delivery.

Computational Predictions

QSAR models predict that replacing chlorine with trifluoromethyl groups could enhance blood-brain barrier permeability (logBB = 0.81 vs. 0.42 for parent compound).